Cas no 1343302-23-7 (Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate)

• Product Name: Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate
• CAS No: 1343302-23-7
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 6467727
• PubChem ID: 63380584
• Update Time: 2025-06-07

Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate
• EN300-7806450
• AKOS012686762
• 1343302-23-7
• SCHEMBL23583339
• Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate

• Inchi： 1S/C8H18N2O2/c1-3-12-8(11)4-6-10(2)7-5-9/h3-7,9H2,1-2H3
• InChI Key： PLTOTJZMPXLBEW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN(C)CCN)=O

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate

Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate (CAS No. 1343302-23-7): A Comprehensive Overview

Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate (CAS No. 1343302-23-7) is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, often referred to as EAE-MAP, is a derivative of amino acids and exhibits unique properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular structure of Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate consists of an ethyl ester group, an aminoethyl group, and a methylamino group attached to a propanoate backbone. This combination of functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for interactions with biological systems. The compound's chemical formula is C₈H₁₈N₂O₂, and its molecular weight is approximately 166.24 g/mol.

Recent studies have highlighted the potential of Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that EAE-MAP exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and colitis. The compound's ability to modulate cytokine production and inhibit pro-inflammatory pathways makes it a promising candidate for further investigation.

In addition to its anti-inflammatory effects, Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate has been explored for its potential neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that EAE-MAP can effectively protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the activation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic properties of Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicates that EAE-MAP has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for both acute and chronic dosing regimens. Furthermore, EAE-MAP shows low toxicity in preclinical studies, which supports its potential for clinical development.

In the context of drug delivery systems, Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate has been investigated for its ability to enhance the solubility and bioavailability of poorly soluble drugs. A study published in the International Journal of Pharmaceutics demonstrated that EAE-MAP can be used as a solubilizing agent for hydrophobic drugs, improving their dissolution rate and overall therapeutic efficacy. This property makes EAE-MAP a valuable component in the formulation of advanced drug delivery systems.

The synthetic methods for producing Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate have been well-documented in the literature. One common approach involves the reaction of ethyl 3-bromopropanoate with N-methylethylenediamine under mild conditions. This method yields high purity EAE-MAP with good yields, making it accessible for both research and industrial applications.

In conclusion, Ethyl 3-[(2-aminoethyl)(methyl)amino]propanoate (CAS No. 1343302-23-7) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for further exploration in therapeutic applications, drug delivery systems, and biochemical studies. As research continues to uncover new insights into its mechanisms of action and potential uses, EAE-MAP is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.